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Abstract

1,3,5-Trioxanetrione, the cyclic trimer of carbon dioxide, is a highly unstable molecule of
significant interest due to its relationship with COx. Its inherent reactivity makes it a potential,
albeit challenging, reagent for organic synthesis. These application notes provide a
comprehensive overview of the known reactivity of 1,3,5-trioxanetrione, with a particular focus
on its interactions with nucleophiles. Due to its extreme instability, the primary reaction pathway
for 1,3,5-trioxanetrione is decomposition back to carbon dioxide. This document details its
synthesis, stability, and the critical considerations for its potential use in nucleophilic reactions,
alongside protocols for its preparation and handling.

Physicochemical Properties and Stability

1,3,5-Trioxanetrione is a white solid at low temperatures and is characterized by its significant
instability.[1] Its properties are summarized in the table below. The primary challenge in utilizing
this compound is its short half-life, even at sub-zero temperatures.[1][2][3][4][5]
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Property Value Reference
Molecular Formula C30s [1][6]

Molar Mass 132.027 g-mol—1 [1][6]
Appearance White crystalline solid [7]

Half-life ~40 minutes at -40 °C [L1121[31[4115]
Decomposition Products Carbon Dioxide (COz2) [1][2]

Synthesis of 1,3,5-Trioxanetrione

The synthesis of 1,3,5-trioxanetrione is a multi-step process that requires careful control of
reaction conditions, particularly temperature.[2][3][4][5] The overall synthetic scheme is
presented below, followed by a detailed experimental protocol.
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Synthesis of 1,3,5-Trioxanetrione

Isobutyraldehyde

hlorination

2-Chloro-2-methylpropanal

yclotrimerization

2,4,6-Tris(2-chloropropan-2-yl)-1,3,5-trioxane

ehydrochlorination

2,4,6-Tri(propan-2-ylidene)-1,3,5-trioxane

Dzonolysis at -80 °C

1,3,5-Trioxanetrione
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Reactivity of 1,3,5-Trioxanetrione
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: The Reactivity of
1,3,5-Trioxanetrione with Nucleophiles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15178622#reaction-of-1-3-5-trioxanetrione-with-
nucleophiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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